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Compound of Interest

Compound Name: Xylitol-d7

Cat. No.: B12413354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Xylitol-d7, a

deuterated form of the sugar alcohol Xylitol. The information herein is compiled from various

safety data sheets (SDS) and technical documents for Xylitol, as the safety profile of Xylitol-d7
is comparable to its non-deuterated counterpart. This document is intended to provide

guidance for the safe use of Xylitol-d7 in a laboratory research setting.

Hazard Identification and Classification
Xylitol-d7 is not classified as a hazardous substance or mixture according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. It is a white to off-

white crystalline powder with no discernible odor.[1] While not considered hazardous,

appropriate laboratory safety practices should always be observed. Ingestion of large quantities

may lead to gastrointestinal disturbances.[1]

First-Aid Measures
In the event of exposure, the following first-aid measures are recommended:
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Wash the affected area with soap and water.

Remove contaminated clothing. Seek medical

attention if irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention

if irritation persists.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If a large amount is swallowed, give one

to two glasses of water to drink. Seek medical

attention if discomfort occurs.[1]

Quantitative Safety Data
The following tables summarize the key quantitative data for Xylitol, which is applicable to

Xylitol-d7.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₅H₅D₇O₅ [2]

Molecular Weight 159.19 g/mol [2]

Appearance
White to off-white crystalline

powder
[1]

Odor Odorless [1]

Melting Point 92-96 °C (198-205 °F) [3]

Solubility in Water Easily soluble [1]

pH (1% Solution) 5.0 - 7.0 [1]

Specific Gravity 1.52 [1]

Table 2: Toxicological Data
Test Species Route Dose Reference

LD50 Rat Oral 16,500 mg/kg [1]

LD50 Rabbit Oral 12,500 mg/kg [1]

Experimental Protocols: Safe Handling in a
Laboratory Setting
The following is a general protocol for the safe handling of Xylitol-d7 in a research laboratory.

4.1. Engineering Controls

Work in a well-ventilated area.[1]

Use of a fume hood is recommended for procedures that may generate dust.

An eyewash station and safety shower should be readily accessible.[3]

4.2. Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or glasses.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat.

4.3. Handling Procedures

Receiving and Storage:

Upon receipt, inspect the container for damage.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Protect from moisture.

Weighing and Aliquoting:

To avoid isotopic dilution, handle under an inert, dry atmosphere (e.g., in a glove box or

under a stream of nitrogen or argon) if the experiment is sensitive to H/D exchange.

Minimize the generation of dust. Use a spatula for transferring the solid.

If weighing on an open bench, do so in a draft-shielded balance enclosure.

Dissolution:

When preparing solutions, add the Xylitol-d7 powder to the solvent slowly while stirring to

avoid splashing.

Spill and Waste Disposal:

In case of a spill, sweep up the solid material, trying to minimize dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.
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Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Xylitol-d7 in a

laboratory environment.
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Caption: Workflow for the safe handling of Xylitol-d7 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12413354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

